3-(2,6-dichlorophenyl)-2-methylprop-2-enoic acid
Overview
Description
The compound “3-(2,6-dichlorophenyl)-2-methylprop-2-enoic acid” is a chemical compound with the linear formula C10H8Cl2O2 . It is also known as "(2E)-3- (2,6-Dichlorophenyl)-2-methyl-2-propenoic acid" .
Molecular Structure Analysis
The molecular structure of this compound can be elucidated using various spectroscopic techniques such as FT-IR, UV–visible, 1H NMR, and HRMS . The compound’s structure can also be determined using single-crystal X-ray diffraction technique .Scientific Research Applications
3-(2,6-dichlorophenyl)-2-methylprop-2-enoic acid has been used in a variety of scientific research applications. It has been used as a substrate for enzymatic reactions, as a reagent for biochemical assays, and as a model compound for studying the structure and function of proteins. It has also been used to study the effects of hormones on gene expression, as well as the effects of drugs on the body.
Mechanism of Action
3-(2,6-dichlorophenyl)-2-methylprop-2-enoic acid is an analogue of the naturally occurring hormone cortisol. It binds to the glucocorticoid receptor, which is a type of nuclear receptor that binds to cortisol. This binding activates the receptor, which in turn triggers a cascade of events that leads to changes in gene expression and other physiological processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the expression of genes involved in inflammation, immunity, and metabolism. It has also been shown to have anti-inflammatory, immunosuppressive, and metabolic effects.
Advantages and Limitations for Lab Experiments
The use of 3-(2,6-dichlorophenyl)-2-methylprop-2-enoic acid in laboratory experiments has several advantages. It is a relatively inexpensive and easily synthesized compound, and it can be used to study the effects of hormones on gene expression and the effects of drugs on the body. However, it also has some limitations. It is not as potent as natural hormones, and its effects may not be as long-lasting.
Future Directions
There are several potential future directions for the use of 3-(2,6-dichlorophenyl)-2-methylprop-2-enoic acid in scientific research. It could be used to study the effects of hormones on other physiological processes, such as cell growth and differentiation. It could also be used to study the effects of drugs on gene expression and other physiological processes. Additionally, it could be used to study the effects of environmental toxins on gene expression and other physiological processes. Finally, it could be used to study the effects of diet and lifestyle on gene expression and other physiological processes.
Synthesis Methods
3-(2,6-dichlorophenyl)-2-methylprop-2-enoic acid can be synthesized from the reaction of 2,6-dichlorobenzaldehyde with 2-methylprop-2-enoic acid. The reaction is catalyzed by an acid, such as sulfuric acid or hydrochloric acid, and is carried out at a temperature of 80-90°C. The product can then be purified by recrystallization from ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2,6-dichlorophenyl)-2-methylprop-2-enoic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,6-dichlorophenol", "2-methylprop-2-en-1-ol", "sodium hydroxide", "sodium bicarbonate", "sodium chloride", "sulfuric acid", "magnesium sulfate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: 2,6-dichlorophenol is reacted with sodium hydroxide to form the corresponding sodium salt.", "Step 2: The sodium salt is then reacted with 2-methylprop-2-en-1-ol in the presence of sulfuric acid to form the ester intermediate.", "Step 3: The ester intermediate is hydrolyzed with sodium bicarbonate to form the carboxylic acid intermediate.", "Step 4: The carboxylic acid intermediate is then purified by recrystallization and treated with magnesium sulfate to remove any remaining water.", "Step 5: The purified carboxylic acid intermediate is then reacted with ethyl acetate in the presence of sodium chloride to form the target compound, 3-(2,6-dichlorophenyl)-2-methylprop-2-enoic acid." ] } | |
CAS RN |
1081758-62-4 |
Molecular Formula |
C10H8Cl2O2 |
Molecular Weight |
231.1 |
Purity |
95 |
Origin of Product |
United States |
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